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Compound of Interest

Compound Name: 2-Acetoxypropionyl chloride

Cat. No.: B1275879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

experimental applications of (S)-(-)-2-Acetoxypropionyl chloride (CAS: 36394-75-9). The

information is intended to support researchers, scientists, and drug development professionals

in the safe and effective use of this versatile chiral building block.

Chemical and Physical Properties
(S)-(-)-2-Acetoxypropionyl chloride is a colorless to light yellow liquid.[1][2] It is a chiral acyl

chloride widely used in organic synthesis, particularly for the introduction of a chiral

acetoxypropionyl moiety.[3][4] Key quantitative physical and chemical properties are

summarized in Table 1.
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Property Value References

Molecular Formula C₅H₇ClO₃

Molecular Weight 150.56 g/mol

Boiling Point 50 °C at 5 mmHg [5][6][7]

Density 1.189 g/mL at 25 °C [5][6][7]

Refractive Index (n20/D) 1.423 [5][6][7]

Optical Activity ([α]20/D) -31° (c = 4 in chloroform) [2][5]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Safety and Hazard Information
(S)-(-)-2-Acetoxypropionyl chloride is a hazardous chemical that requires careful handling. It

is classified as corrosive, an acute oral toxicant, and a potential skin sensitizer.[5][7] The

Globally Harmonized System (GHS) classifications and associated precautionary statements

are detailed below.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[5]

[7]

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[5][7]

[8]

Skin Sensitization
H317: May cause an allergic

skin reaction.[5][7]

Corrosive to Metals
H290: May be corrosive to

metals.[8][9][10][11]

Signal Word: Danger[5][6]
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GHS Pictograms:

alt text

alt text

Precautionary Statements
A summary of key precautionary statements is provided in Table 2.
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Type Code Statement References

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[5][7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[5][7][8]

Response P301 + P330 + P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[7][8][9]

P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[5][8]

P304 + P340 + P310

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Immediately call a

POISON

CENTER/doctor.

[7][8]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5][8]

Storage P405 Store locked up. [8][9]
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Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[10][11]

Exposure Controls and Personal Protection
Due to its corrosive and toxic nature, strict exposure controls and the use of appropriate

personal protective equipment (PPE) are mandatory when handling (S)-(-)-2-
Acetoxypropionyl chloride.

Control Parameter Recommendation References

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood.

[12][13]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.
[5]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber) and

protective clothing.

[5]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

type ABEK (EN14387)

respirator filter is

recommended.

[5][12]

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are critical to ensure safety and maintain

the integrity of the reagent.
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. It is moisture-

sensitive and reacts with water.[1][2][12] Handle under an inert atmosphere (e.g., nitrogen or

argon).[1][2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is 2-8°C.[2][4][6] Store locked up and away from

incompatible materials such as oxidizing agents.[1][14]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow to enter drains.

Experimental Protocols
(S)-(-)-2-Acetoxypropionyl chloride is a key reagent for the chiral resolution of racemic

alcohols and amines. It reacts with the enantiomeric mixture to form diastereomers, which can

then be separated by techniques such as chromatography or crystallization. Below is a

representative protocol for the derivatization of a chiral amine.

Protocol: Derivatization of a Racemic Amine with (S)-(-)-2-Acetoxypropionyl Chloride

This protocol is a general guideline based on the Schotten-Baumann reaction conditions for

acyl chlorides and amines.

Materials:

Racemic amine

(S)-(-)-2-Acetoxypropionyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or other suitable non-nucleophilic base

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate
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Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory

glassware

Ice bath

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the racemic amine

(1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

Cool the stirred solution to 0°C using an ice bath.

Slowly add a solution of (S)-(-)-2-Acetoxypropionyl chloride (1.1 equivalents) in anhydrous

dichloromethane to the reaction mixture via a dropping funnel over a period of 15-30

minutes.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or

other appropriate analytical techniques.

Quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude diastereomeric amides.

The resulting diastereomers can then be separated by column chromatography on silica gel

or by fractional crystallization.

Visualizations
Hazard Identification and Response
The following diagram illustrates the logical flow from hazard identification to the appropriate

response actions when working with (S)-(-)-2-Acetoxypropionyl chloride.
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Figure 1. Hazard Identification and Response Workflow

Hazard Identification

Preventative Measures

Emergency Response

H302: Harmful if swallowed

If Swallowed:
Rinse mouth. Do NOT induce vomiting.

leads to

H314: Causes severe skin burns and eye damage

If on Skin:
Remove contaminated clothing.

Rinse with water.

leads to

If in Eyes:
Rinse cautiously with water for several minutes.

leads to

H317: May cause an allergic skin reaction

leads to

H290: May be corrosive to metals

P234: Keep in original container

requires

P280: Wear appropriate PPE
(gloves, clothing, eye/face protection)

mitigates mitigates

P261: Avoid breathing vapors

If Inhaled:
Move to fresh air. Call a POISON CENTER.

mitigates

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 2-Acetoxypropionyl chloride.

Experimental Workflow for Chiral Derivatization
The diagram below outlines the typical experimental workflow for the derivatization of a racemic

amine with (S)-(-)-2-Acetoxypropionyl chloride for the purpose of chiral resolution.
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Figure 2. Experimental Workflow for Chiral Derivatization

Start: Racemic Amine in Anhydrous Solvent

Add Base (e.g., Triethylamine)

Cool to 0°C

Add (S)-(-)-2-Acetoxypropionyl Chloride

React at Room Temperature

Aqueous Workup
(Wash with acid, base, brine)

Dry Organic Layer
(e.g., MgSO4)

Concentrate Under Reduced Pressure

Crude Diastereomeric Amides

Separation of Diastereomers
(Chromatography or Crystallization)

End: Separated Diastereomers

Click to download full resolution via product page

Caption: Experimental Workflow for Chiral Derivatization of a Racemic Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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